Cas no 2248382-93-4 (2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2248382-93-4
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6376783
• PubChem ID: 138054098
• Update Time: 2025-05-26

2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-1071467
• Z2944534416
• 2248382-93-4
• 2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H18N2O4S/c1-6-8(10(15)16)19-9(13-6)7(2)14-11(17)18-12(3,4)5/h7H,1-5H3,(H,14,17)(H,15,16)
• InChI Key： MZEGGMCWVAXOTK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Professional Introduction to 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No: 2248382-93-4)

2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2248382-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmacological significance. The structural features of this molecule, particularly its combination of a thiazole core, a carboxylic acid moiety, and an amine functionality protected by a tert-butoxy carbonyl (Boc) group, make it a versatile intermediate in the synthesis of biologically active molecules.

The thiazole ring is a pivotal structural element in this compound, contributing to its potential biological interactions. Thiazole derivatives are widely recognized for their roles as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The presence of the 4-methyl substituent on the thiazole ring further modulates the electronic properties and reactivity of the molecule, influencing its biological behavior. The carboxylic acid group at the 5-position provides a site for further functionalization, enabling the attachment of various pharmacophores or linking units in drug design strategies.

The amine functionality in this compound is protected by a Boc group, which is a common protective group used in peptide synthesis and medicinal chemistry to prevent unwanted side reactions. The Boc protection ensures that the amine can be selectively deprotected under mild acidic conditions when required for subsequent chemical transformations. This protective strategy is particularly valuable in multi-step synthetic routes where orthogonal functional groups need to be handled carefully.

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid involves a series of well-established organic reactions. The construction of the thiazole core typically involves cyclization reactions between sulfur-containing precursors with appropriate carbon skeletons. Subsequent modifications such as alkylation, functional group interconversions, and protective group chemistry are employed to achieve the desired final structure. The introduction of the Boc-protected amine and the carboxylic acid group requires precise control over reaction conditions to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of thiazole derivatives like this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions, flow chemistry, and microwave-assisted synthesis have been increasingly employed to improve reaction efficiency and reduce environmental impact. These innovations are particularly relevant in pharmaceutical research where cost-effective and sustainable synthetic routes are highly valued.

The biological significance of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has been explored in several preclinical studies. Its structural motif suggests potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, thiazole derivatives have been investigated for their ability to modulate cyclooxygenase (COX) enzymes, which play a key role in prostaglandin synthesis and inflammation. Additionally, the compound’s ability to interact with bacterial cell wall biosynthesis pathways has been explored as a basis for developing novel antimicrobial agents.

One notable area of research involves leveraging thiazole derivatives as scaffolds for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid, researchers can fine-tune its binding affinity to specific kinases, potentially leading to the development of targeted therapies. The Boc-protected amine group provides a handle for further derivatization into peptidomimetics or other kinase inhibitors.

In addition to its potential therapeutic applications, this compound serves as an important building block in drug discovery programs. Its versatility allows chemists to easily introduce diverse functional groups at strategic positions within the molecule, enabling rapid exploration of chemical space. High-throughput screening (HTS) campaigns often rely on such versatile intermediates to identify lead compounds with desirable biological activity.

The use of computational methods has also played a significant role in understanding the properties of 2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions can guide experimental efforts by highlighting key structural features that contribute to binding affinity and selectivity.

The pharmaceutical industry continues to invest heavily in thiazole-based drug candidates due to their broad spectrum of biological activities and favorable pharmacokinetic properties. As research progresses, new synthetic strategies will likely emerge to streamline the production of complex thiazole derivatives like this one. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into novel therapeutics that address unmet medical needs.

In conclusion,2-(1-{(tert-butoxy)carbonylamino}ethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No: 2248382-93-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Continued exploration of its chemical space and biological activity will likely yield novel therapeutic agents with substantial clinical impact.